Cas no 226416-58-6 (2-(Phenoxymethyl)-4-3-(1-piperidinyl)propoxy-1-3-(4-piperidinyl)propyl-1H-benzimidazole)

• Product Name: 2-(Phenoxymethyl)-4-3-(1-piperidinyl)propoxy-1-3-(4-piperidinyl)propyl-1H-benzimidazole
• CAS No: 226416-58-6
• MF: C₃₀H₄₂N₄O₂
• MW: 490.680087566376
• CID: 851136
• Update Time: 2026-04-29

2-(Phenoxymethyl)-4-3-(1-piperidinyl)propoxy-1-3-(4-piperidinyl)propyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Phenoxymethyl)-4-[3-(1-piperidinyl)propoxy]-1-[3-(4-piperidinyl)propyl]-
• 2-(Phenoxymethyl)-4-
• 2-(phenoxymethyl)-4-(3-piperidin-1-ylpropoxy)-1-(3-piperidin-4-ylpropyl)benzimidazole
• 2-(PHENOXYMETHYL)-4-[3-(1-PIPERIDINYL)PROPOXY]-1-[3-(4-PIPERIDINYL)PROPYL]-1H-BENZIMIDAZOLE
• 1H-benzim<wbr>
• LogP
• 2-(Phenoxymethyl)-4-3-(1-piperidinyl)propoxy-1-3-(4-piperidinyl)propyl-1H-benzimidazole

Computed Properties

• Exact Mass: 490.33100

Experimental Properties

• PSA: 51.55000
• LogP: 5.91660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(Phenoxymethyl)-4-3-(1-piperidinyl)propoxy-1-3-(4-piperidinyl)propyl-1H-benzimidazole

2-(Phenoxymethyl)-4-3-(1-Piperidinyl)propoxy-1-3-(4-Piperidinyl)propyl-1H-Benzimidazole: A Comprehensive Overview

2-(Phenoxymethyl)-4-3-(1-Piperidinyl)propoxy-1-3-(4-Piperidinyl)propyl-1H-benzimidazole (CAS No. 226416-58-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of multiple piperidinyl groups and a phenoxymethyl moiety, contribute to its potential therapeutic applications.

The chemical structure of 2-(Phenoxymethyl)-4-3-(1-Piperidinyl)propoxy-1-3-(4-Piperidinyl)propyl-1H-benzimidazole is characterized by a central benzimidazole core, which is a heterocyclic aromatic ring system consisting of a benzene ring fused with an imidazole ring. The presence of the piperidinyl groups, which are six-membered nitrogen-containing rings, imparts additional flexibility and hydrophobicity to the molecule. These structural elements are crucial for the compound's interactions with biological targets and its pharmacological activity.

Recent studies have highlighted the potential of 2-(Phenoxymethyl)-4-3-(1-Piperidinyl)propoxy-1-3-(4-Piperidinyl)propyl-1H-benzimidazole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate the activity of specific neurotransmitter receptors, particularly those involved in cholinergic and dopaminergic signaling pathways. This modulation can help improve cognitive function and motor control in patients suffering from these conditions.

In addition to its neuroprotective effects, 2-(Phenoxymethyl)-4-3-(1-Piperidinyl)propoxy-1-3-(4-Piperidinyl)propyl-1H-benzimidazole has also demonstrated promising anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a potential candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(Phenoxymethyl)-4-3-(1-Piperidinyl)propoxy-1-3-(4-Piperidinyl)propyl-1H-benzimidazole has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it exhibits low toxicity and minimal side effects in animal models, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Phenoxymethyl)-4-3-(1-Piperidinyl)propoxy-1-3-(4-Piperidinyl)propyl-1H-benzimidazole in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse events reported. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in larger patient populations.

The synthesis of 2-(Phenoxymethyl)-4-3-(1-Piperidinyl)propoxy-1-3-(4-Piperidinyl)propyl-1H-benzimidazole involves several steps, including the formation of the benzimidazole core and the introduction of the phenoxymethyl and piperidinyl substituents. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only enhance the efficiency of the process but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

In conclusion, 2-(Phenoxymethyl)-4-3-(1-Piperidinyl)propoxy-1-3-(4-Piperidinyl)propyl-1H-benzimidazole (CAS No. 226416-58-6) represents a promising lead compound in the development of novel therapeutics for neurodegenerative diseases and chronic inflammatory conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes in various medical fields.